Cas no 1097886-66-2 ((4-METHYLPYRROLIDIN-3-YL)METHANAMINE)

• Product Name: (4-METHYLPYRROLIDIN-3-YL)METHANAMINE
• CAS No: 1097886-66-2
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 4471285
• PubChem ID: 46311292
• Update Time: 2025-04-24

(4-METHYLPYRROLIDIN-3-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (4-METHYLPYRROLIDIN-3-YL)METHANAMINE
• 3-Chloro-2,4-difluoro-benzoic acid ethyl ester
• Benzoic acid, 3-chloro-2,4-difluoro-, ethyl ester
• CS-0339401
• MFCD10566207
• 1097886-66-2
• ETHYL 3-CHLORO-2,4-DIFLUOROBENZOATE

• MDL： MFCD10566207
• Inchi： 1S/C9H7ClF2O2/c1-2-14-9(13)5-3-4-6(11)7(10)8(5)12/h3-4H,2H2,1H3
• InChI Key： TXNFZPAHEDGQKT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(F)C(Cl)=C1F

Computed Properties

• Exact Mass: 220.0102635Da
• Monoisotopic Mass: 220.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų